Cas no 90050-73-0 (Benzene, (1,1,2-tribromoethyl)-)
90050-73-0 structure
Product Name:Benzene, (1,1,2-tribromoethyl)-
CAS No:90050-73-0
MF:C8H7Br3
MW:342.853180170059
CID:5689703
Update Time:2023-10-12
Benzene, (1,1,2-tribromoethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, (1,1,2-tribromoethyl)-
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- Inchi: 1S/C8H7Br3/c9-6-8(10,11)7-4-2-1-3-5-7/h1-5H,6H2
- InChI Key: HCWPSDYNAGFUND-UHFFFAOYSA-N
- SMILES: C1(C(Br)(Br)CBr)=CC=CC=C1
Experimental Properties
- Density: 2.0984 g/cm3(Temp: 16.2 °C)
- Melting Point: 5-6 °C
- Boiling Point: 143-144 °C
Benzene, (1,1,2-tribromoethyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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